Cas no 76745-64-7 (Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5,7-dimethoxy-9-oxo-)

• Product Name: Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5,7-dimethoxy-9-oxo-
• CAS No: 76745-64-7
• MF: C₁₃H₁₁N₃O₅
• MW: 289.243542909622
• CID: 548494
• PubChem ID: 20294680
• Update Time: 2025-04-19

Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5,7-dimethoxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5,7-dimethoxy-9-oxo-
• 5,7-dimethoxy-9-oxo-1H-pyrazolo[5,1-b]quinazoline-2-carboxylic acid
• 5,7-Dimethoxy-9-oxo-1,9-dihydropyrazolo[5,1-b]quinazoline-2-carboxylic acid
• 76745-64-7
• SCHEMBL11167434
• HHKWDQUOVAOASQ-UHFFFAOYSA-N
• DTXSID30604752
• 4,9-dihydro-5,7-dimethoxy-9-oxo-pyrazolo-[5,1-b]quinazoline-2-carboxylic acid

• Inchi： 1S/C13H11N3O5/c1-20-6-3-7-11(9(4-6)21-2)14-10-5-8(13(18)19)15-16(10)12(7)17/h3-5,15H,1-2H3,(H,18,19)
• InChI Key： RDHYBKMHDRTCHS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C(N3C(C=C(C(=O)O)N3)=NC=21)=O)OC

Computed Properties

• Exact Mass: 289.06993
• Monoisotopic Mass: 289.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 102.68